Methyl 2-(Boc-amino)-2-(2-pyridyl)acetate

• IUPAC Name: methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-pyridin-2-ylacetate
• InChI: InChI=1S/C13H18N2O4/c1-13(2,3)19-12(17)15-10(11(16)18-4)9-7-5-6-8-14-9/h5-8,10H,1-4H3,(H,15,17)
• InChI Key: LJZMKBCSGGDFMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1=CC=CC=N1)C(=O)OC
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol
• CAS No.: 1001426-31-8

Description

Methyl 2-(Boc-amino)-2-(2-pyridyl)acetate, also known as this compound, is a useful research compound. Its molecular formula is C13H18N2O4 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 266.12665706 g/mol and the complexity rating of the compound is 325. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Heteroannulated Pyridinones

Methyl esters of N-Boc-β,β-diheteroaryldehydroalanines, which are derivatives of Methyl 2-(Boc-amino)-2-(2-pyridyl)acetate, have been utilized in the preparation of heteroannulated pyridinones. These compounds were prepared through a reaction involving the nucleophilic attack of one of the heteroaromatic rings on the carbonyl of the Boc group, demonstrating a novel approach to synthesize 4-phenylpyridinones and other related compounds (Queiroz et al., 2008).

Peptide Chemistry

Protected enantiopure 2-pyrrolylalanine, synthesized from this compound, has been used in peptide science. It serves as an electron-rich arylalanine analog with π-donor capability, indicating its potential application in peptide chemistry and in studying the influence of the pyrrole moiety on peptide behavior (Doerr & Lubell, 2012).

Asymmetric Syntheses

Asymmetric syntheses of various compounds, including methyl N-Boc-2-deoxy-2-amino-l-erythroside and methyl N-Boc-2,3-dideoxy-3-amino-l-arabinopyranoside, have been achieved using derivatives of this compound. These syntheses demonstrate the versatility of this compound in creating diverse and complex molecular structures (Brambilla et al., 2014).

Synthesis of Acetic Acid Derivatives

This compound has been used in the synthesis of novel acetic acid derivatives containing pyridyl. This highlights its role in creating new chemical entities with potential applications in various fields (Duan-zhi, 2005).

Catalysis

The compound has been involved in studies related to catalysis, such as the hydrogenation of acetophenone catalyzed by ruthenium complexes. This suggests its potential application in catalytic processes, particularly in hydrogenation reactions (Hadžović et al., 2007).

Biomolecule Functionalization

Research has also explored the use of pyridyl derivatives of this compound for the functionalization of biomolecules. This indicates its potential in biomedical research and drug development (Xia et al., 2009).